Cas no 77143-72-7 (5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-)

5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo- structure
77143-72-7 structure
Product Name:5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
CAS No:77143-72-7
MF:C17H13BrO4
MW:361.186724424362
CID:566881
PubChem ID:3059743
Update Time:2025-04-19

5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofuranaceticacid, 3-(4-bromophenyl)-2,3-dihydro-a-methyl-2-oxo-
    • 2-[3-(4-bromophenyl)-2-oxo-3H-benzofuran-5-yl]propanoic acid
    • 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]propanoic acid
    • 77143-72-7
    • BRN 4519402
    • DTXSID90998402
    • 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-
    • 2-[3-(4-Bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]propanoic acid
    • 2-[3-(4-bromophenyl)-2-oxo-3h-benzo[b]furan-5-yl]propanoic acid
    • 2,3-Dihydro-3-(4-bromophenyl)-alpha-methyl-2-oxo-5-benzofuranacetic acid
    • Inchi: 1S/C17H13BrO4/c1-9(16(19)20)11-4-7-14-13(8-11)15(17(21)22-14)10-2-5-12(18)6-3-10/h2-9,15H,1H3,(H,19,20)
    • InChI Key: PBZRXUVCWYIJPW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(C(C(=O)O)C)=CC1=2

Computed Properties

  • Exact Mass: 360
  • Monoisotopic Mass: 360
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.562
  • Boiling Point: 466.7°C at 760 mmHg
  • Flash Point: 236.1°C
  • Refractive Index: 1.641
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